Cas no 30842-90-1 (3-Methylisoxazole)

3-Methylisoxazole structure
3-Methylisoxazole structure
Product Name:3-Methylisoxazole
CAS No:30842-90-1
MF:C4H5NO
MW:83.0886008739471
MDL:MFCD00020814
CID:320796
PubChem ID:96098
Update Time:2025-04-19

3-Methylisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methylisoxazole
    • 3-methyl-1,2-oxazole
    • Isoxazole, 3-methyl-
    • [(3-methyl-5-isoxazolyl)methyl]amine
    • 3-Methylisooxazol
    • 3-Methyl-isoxazol
    • 5-amino-3-methylisoxazole
    • ISOXAZOLE,3-methyl
    • NSC 52270
    • 3-Methyl-isoxazole
    • CS-0152708
    • FT-0648532
    • methylisoxazole
    • 30842-90-1
    • AKOS006273748
    • MFCD00020814
    • UNII-P8WZL93LEO
    • DTXSID20184856
    • Isoxazole, 3-methyl- (8CI)(9CI)
    • AS-57288
    • AB01288
    • NSC-52270
    • EN300-88524
    • P8WZL93LEO
    • NSC52270
    • N-Benzyl-N,N-bis(2-chloroethyl)amine;HCl
    • Isoxazole, 3-methyl-(8CI)
    • DTXCID60107347
    • Isoxazole, 3-methyl-(8CI)(9CI)
    • ISOXAZOLE,3-methyl-
    • DB-003418
    • MDL: MFCD00020814
    • Inchi: 1S/C4H5NO/c1-4-2-3-6-5-4/h2-3H,1H3
    • InChI Key: CUMCMYMKECWGHO-UHFFFAOYSA-N
    • SMILES: O1C=CC(C)=N1

Computed Properties

  • Exact Mass: 83.03710
  • Monoisotopic Mass: 83.037114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.016
  • Boiling Point: 119 ºC
  • Flash Point: 21 ºC
  • Refractive Index: 1.4550 (estimate)
  • PSA: 26.03000
  • LogP: 0.98300

3-Methylisoxazole Security Information

  • Hazardous Material transportation number:UN 1993
  • Packing Group:III
  • Hazard Level:3.2
  • HazardClass:3.2
  • PackingGroup:III
  • Safety Term:3.2
  • Packing Group:III

3-Methylisoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methylisoxazole Pricemore >>

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